3-(3-Chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol

• IUPAC Name: 3-(3-chloropyrazin-2-yl)-3-azabicyclo[3.1.1]heptan-6-ol
• InChI: InChI=1S/C10H12ClN3O/c11-9-10(13-2-1-12-9)14-4-6-3-7(5-14)8(6)15/h1-2,6-8,15H,3-5H2
• InChI Key: YJNNMWDQGAUXPK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C2O)C3=NC=CN=C3Cl
• Molecular Formula: C10H12ClN3O
• Molecular Weight: 225.67 g/mol
• CAS No.: 2097982-50-6

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Similar compounds have been used in asymmetric reduction reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Similar compounds have been found to have high thermal stability.

Scientific Research Applications

Potential Applications in Drug Development

• Antiemetic Properties : Compounds similar to the one you mentioned, particularly those related to Granisetron, have been studied for their antiemetic properties. Granisetron is a selective 5-HT3 receptor antagonist used to prevent nausea and vomiting caused by cancer chemotherapy and radiation therapy. The structure-activity relationship in such compounds is crucial for their efficacy as antiemetics (A. Bn et al., 2019).

• Antibacterial and Antiviral Activity : Some bicyclic compounds have shown promise in antibacterial and antiviral applications. For example, fluoroquinolones, a class of antibiotics, have a bicyclic core similar to the compound and are effective against a broad range of bacterial infections. Research on such compounds has focused on their pharmacokinetics, tolerance, and efficacy in treating infections (M. Nakashima et al., 1995).

• Analgesic Properties : Azabicyclo compounds have been investigated for their potential use in pain management. Meptazinol, for example, is an azabicyclo compound used as an analgesic, indicating the potential for compounds with similar structures to be developed for pain relief (M. B. Jackson & P. Robson, 1980).

• Neurological Applications : Compounds with azabicyclo structures have been explored for their effects on neurological conditions, such as Parkinsonism. The therapeutic effects on tremors and other symptoms of Parkinson's disease highlight the potential neurological applications of these compounds (K. Kosaka, 1971).

• Antidepressant and Anxiolytic Effects : Some azabicyclo compounds have been studied for their potential effects on mood and anxiety disorders. Their interaction with serotonin receptors and other neurotransmitter systems suggests they could be developed for treating depression and anxiety (P. Bonaventure et al., 2012).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and how it is used. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future research directions for this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring its potential uses in medicinal chemistry, drug design, and other fields.